Cas no 2228221-79-0 (3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine
• CAS No: 2228221-79-0
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 6386111
• PubChem ID: 165704293
• Update Time: 2025-08-02

3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine
• 2228221-79-0
• EN300-1974103

• Inchi： 1S/C12H17F2NO/c1-7-4-9(10(6-15)12(13)14)5-8(2)11(7)16-3/h4-5,10,12H,6,15H2,1-3H3
• InChI Key： PWGOAJDQPZYDEE-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C)C(=C(C)C=1)OC)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine

Exploring the Properties and Applications of 3,3-Difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine (CAS No. 2228221-79-0)

The compound 3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine (CAS No. 2228221-79-0) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and methoxy-dimethylphenyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity and metabolic stability, which are critical in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. The 3,3-difluoro group in this molecule enhances its binding affinity to target proteins, a feature often explored in the design of kinase inhibitors and GPCR modulators. Additionally, the 4-methoxy-3,5-dimethylphenyl moiety contributes to steric hindrance, potentially improving selectivity in biological interactions. These attributes align with current trends in precision medicine, where tailored molecular structures are key to reducing off-target effects.

From a synthetic perspective, CAS No. 2228221-79-0 is often discussed in forums focusing on organofluorine chemistry and cross-coupling reactions. Its preparation typically involves multi-step protocols, including fluorination and catalytic amination, which are topics frequently searched by chemists on platforms like Reaxys and SciFinder. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, a hot topic in AI-driven drug design discussions.

Environmental and regulatory considerations are another area of interest. While not classified as hazardous, the compound’s biodegradability and eco-toxicity profile are under scrutiny, reflecting broader industry shifts toward sustainable chemistry. Analytical methods such as HPLC-MS and NMR are commonly employed to characterize its purity, addressing the growing demand for high-precision intermediates in API manufacturing.

In agrochemical applications, derivatives of 3,3-difluoro-2-(4-methoxy-3,5-dimethylphenyl)propan-1-amine have shown promise as plant growth regulators. The methoxy and dimethyl substituents may influence systemic mobility in plants, a property explored in recent patents. This aligns with global searches for next-generation crop protection agents that combine efficacy with environmental safety.

Future research directions may explore the compound’s utility in PET radiotracer synthesis, leveraging its fluorine atoms for isotopic labeling—a trending topic in diagnostic imaging. Collaborative studies between academia and industry could further unlock its potential, making CAS No. 2228221-79-0 a molecule to watch in the evolving landscape of specialty chemicals.